![molecular formula C7H8N2O3 B6219790 5,6-dimethoxypyrimidine-4-carbaldehyde CAS No. 2751610-73-6](/img/no-structure.png)
5,6-dimethoxypyrimidine-4-carbaldehyde
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Overview
Description
5,6-Dimethoxypyrimidine-4-carbaldehyde (DMP-4-CA) is a five-membered heterocyclic compound belonging to the class of pyrimidine-4-carbaldehydes. It has been studied extensively for its potential applications in various scientific fields, including medicinal chemistry, organic synthesis, and biochemistry. DMP-4-CA has been found to possess a number of unique properties that make it highly attractive for research and development.
Scientific Research Applications
5,6-dimethoxypyrimidine-4-carbaldehyde has been used in a variety of scientific research applications, including medicinal chemistry, organic synthesis, and biochemistry. In medicinal chemistry, this compound has been used as a starting material for the synthesis of a variety of biologically active compounds. In organic synthesis, it has been used as a reagent for the synthesis of a variety of heterocyclic compounds. In biochemistry, this compound has been used as a substrate for the enzymatic synthesis of pyrimidine nucleosides.
Mechanism of Action
The mechanism of action of 5,6-dimethoxypyrimidine-4-carbaldehyde is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the synthesis of pyrimidine nucleosides. In addition, it has been shown to interact with a variety of proteins, including enzymes involved in the metabolism of nucleotides.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to inhibit the activity of enzymes involved in the synthesis of pyrimidine nucleosides. In addition, it has been shown to interact with a variety of proteins, including enzymes involved in the metabolism of nucleotides.
Advantages and Limitations for Lab Experiments
5,6-dimethoxypyrimidine-4-carbaldehyde has a number of advantages for use in laboratory experiments. It is a relatively stable compound and is easily synthesized in high yields. In addition, it is non-toxic and has a low melting point, making it suitable for use in a variety of laboratory applications. However, it has some limitations. For example, it is not soluble in water and must be dissolved in an organic solvent before use.
Future Directions
The potential future directions for 5,6-dimethoxypyrimidine-4-carbaldehyde are numerous. It could be used as a starting material for the synthesis of a variety of biologically active compounds. In addition, it could be used as a substrate for the enzymatic synthesis of pyrimidine nucleosides. Furthermore, it could be used as a tool for studying the structure and function of proteins involved in the metabolism of nucleotides. Finally, it could be used to develop new therapeutic agents for the treatment of various diseases.
Synthesis Methods
5,6-dimethoxypyrimidine-4-carbaldehyde can be synthesized by a variety of methods, including the Wittig reaction and the Grignard reaction. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde to form an alkene. The Grignard reaction involves the reaction of an alkyl halide with a Grignard reagent to form a ketone. Both reactions are highly efficient and provide high yields of this compound.
Properties
{ "Design of the Synthesis Pathway": "The synthesis of 5,6-dimethoxypyrimidine-4-carbaldehyde can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2,4-dimethoxypyrimidine", "4-formylbenzoic acid", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2,4-dimethoxypyrimidine is reacted with 4-formylbenzoic acid in the presence of sulfuric acid to form 5,6-dimethoxy-2-(4-formylphenyl)pyrimidine.", "Step 2: The product from step 1 is then treated with sodium hydroxide to hydrolyze the formyl group to form 5,6-dimethoxy-2-(4-carboxyphenyl)pyrimidine.", "Step 3: The carboxylic acid group is then activated with acetic anhydride to form the corresponding acyl chloride.", "Step 4: Finally, the acyl chloride is reacted with sodium hydroxide to form 5,6-dimethoxypyrimidine-4-carbaldehyde." ] } | |
2751610-73-6 | |
Molecular Formula |
C7H8N2O3 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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